4-(2-Bromoanilino)pyridine

• IUPAC Name: N-(2-bromophenyl)pyridin-4-amine
• InChI: InChI=1S/C11H9BrN2/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9/h1-8H,(H,13,14)
• InChI Key: FHNBUDLTARKVOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=CC=NC=C2)Br
• Molecular Formula: C11H9BrN2
• DSSTOX Substance ID: DTXSID20443798
• Molecular Weight: 249.11 g/mol
• CAS RN: 86775-99-7

Description

4-(2-Bromoanilino)pyridine is a chemical compound with the molecular formula C11H9BrN2 and a molecular weight of 249.11. It is used for experimental and research purposes.

Synthesis Analysis

The synthesis of 4-(2-Bromoanilino)pyridine involves the reaction of 4-aminopyridine with 1-Bromo-2-iodobenzene. Pyridine synthesis can also be achieved through [4 + 2] cycloaddition reactions of 1-azadiene derivatives and 2-carbon π-components. The microwave method using acetone as a solvent has been found to be significantly faster and gives higher yields than the conventional method.

Molecular Structure Analysis

The molecular structure of 4-(2-Bromoanilino)pyridine consists of a pyridine ring attached to a bromoaniline group.

Chemical Reactions Analysis

Pyridine derivatives undergo various chemical reactions. For instance, they can participate in [4 + 2] cycloaddition reactions of 1-azadiene derivatives and 2-carbon π-components to synthesize pyridines. They can also undergo Suzuki cross-coupling reactions.

Scientific Research Applications

Synthesis and Characterization

• Efficient Synthesis and Quantum Mechanical Investigations : 4-(2-Bromoanilino)pyridine derivatives can be synthesized efficiently via palladium-catalyzed Suzuki cross-coupling reactions. These derivatives have been studied using Density Functional Theory (DFT) for potential applications as chiral dopants in liquid crystals (Ahmad et al., 2017).

Drug Discovery and Biological Activities

• Potential in Drug Discovery : 4-(2-Bromoanilino)pyridine derivatives are utilized as building blocks in drug discovery research, demonstrating the versatility of these compounds in synthesizing novel pharmaceuticals (Lucas et al., 2015).

• Biological Activity Studies : Some derivatives of 4-(2-Bromoanilino)pyridine have shown significant biological activities, such as antibacterial, antifungal, and anti-inflammatory properties, highlighting their potential in the development of new therapeutic agents (Bhat et al., 2011).

Catalysis and Chemical Reactions

• Catalysis and Reaction Mechanisms : 4-(2-Bromoanilino)pyridine and its derivatives play a role in catalysis, contributing to the development of efficient methods for alcohol oxidation using palladium catalyst systems (Steinhoff & Stahl, 2002).

Materials Science and Photophysical Properties

• Applications in Materials Science : Research into the photophysical properties of compounds containing 4-(2-Bromoanilino)pyridine derivatives is advancing, with implications for the development of novel materials with specific optical and magnetic properties (Alexandropoulos et al., 2011).

Mechanism of Action

While the specific mechanism of action for 4-(2-Bromoanilino)pyridine is not mentioned in the search results, it’s worth noting that the mechanism of action for similar compounds often involves interactions with various biological targets.

Safety and Hazards

While specific safety data for 4-(2-Bromoanilino)pyridine was not found, it’s important to handle all chemical substances with care. General safety measures include avoiding contact with skin and eyes, preventing ingestion and inhalation, ensuring adequate ventilation, and keeping containers tightly closed in a dry, cool, and well-ventilated place.

Future Directions

The future directions in the field of pyridine derivatives involve the development of green chemistry practices, the design of new pyridine compounds with different biological profiles, and the exploration of novel synthetic routes.